Cas no 89567-03-3 (5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one)

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one structure

89567-03-3 structure

Product Name:5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one

CAS No:89567-03-3

MF:C₁₁H₁₁ClN₂OS

MW:254.735840082169

MDL:MFCD00782891

CID:722527

PubChem ID:146058

Update Time:2025-04-19

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

- [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,2-(chloromethyl)-5,6,7,8-tetrahydro-
- 2-(chloromethyl)-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
- 2-CHLOROMETHYL-5,6,7,8-TETRAHYDRO-3H-BENZO[4,5]THIENO[2,3-D]PYRIMIDIN-4-ONE
- 3-d)pyrimidin-4(1h)-one,5,6,7,8-tetrahydro-2-(chloromethyl)-(1)benzothieno(
- 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one
- SR-01000320682
- 2-(Chloromethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
- F3277-0674
- LM-1554
- 2-(chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one
- AKOS000115692
- 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
- Methyl3-(6-bromopyridin-2-yl)-2-(tert-butoxycarbonyl)propanoate
- EN300-01894
- PD160207
- SR-01000320682-1
- CHEMBL4303207
- 89567-03-3
- AKOS005256523
- (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-2-(chloromethyl)-
- NCGC00249738-01
- IDI1_007533
- AG-690/12892418
- MFCD11108140
- 2-Chloromethyl-5,6,7,8-tetrahydrobenzo(b)thieno(2,3-d)pyrimidin-4(3H)-one
- 5,6,7,8-Tetrahydro-2-(chloromethyl)-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
- Z55164275
- 5-(Chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5-tetraen-3-ol
- 5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
- HMS1408A18
- SCHEMBL6212742
- MFCD00782891
- DTXSID90237782
- TQ0125
- Enamine_004946
- BRN 3551590
- BS-25781
- MDL： MFCD00782891
- Inchi： 1S/C11H11ClN2OS/c12-5-8-13-10(15)9-6-3-1-2-4-7(6)16-11(9)14-8/h1-5H2,(H,13,14,15)
- InChI Key： GDHMBNWVLWMONW-UHFFFAOYSA-N
- SMILES： ClCC1=NC2=C(C(N1)=O)C1=C(CCCC1)S2

Computed Properties

Exact Mass: 254.0280618g/mol
Monoisotopic Mass: 254.0280618g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 347
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 69.7Å²

5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C650773-50mg	2-(Chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	89567-03-3		50mg	$ 50.00	2022-06-06
TRC	C650773-100mg	2-(Chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	89567-03-3		100mg	$ 65.00	2022-06-06
TRC	C650773-500mg	2-(Chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one	89567-03-3		500mg	$ 230.00	2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21665-1 G	5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one	89567-03-3	95%	1g	¥ 996.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21665-5 G	5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one	89567-03-3	95%	5g	¥ 2,508.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN21665-10 G	5-(chloromethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),5-trien-3-one	89567-03-3	95%	10g	¥ 3,656.00	2021-05-07
abcr	AB316082-100 mg	2-(Chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3h)-one; 95%	89567-03-3		100 mg	€144.00	2023-07-19
abcr	AB316082-250 mg	2-(Chloromethyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3h)-one; 95%	89567-03-3		250 mg	€212.00	2023-07-19
Chemenu	CM288319-1g	2-(Chloromethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one	89567-03-3	97%	1g	$***	2023-03-30
Chemenu	CM288319-5g	2-(Chloromethyl)-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one	89567-03-3	97%	5g	$***	2023-03-30